Cas no 1001500-07-7 (4-Isothiocyanato-1,3-dimethyl-1H-pyrazole)

• Product Name: 4-Isothiocyanato-1,3-dimethyl-1H-pyrazole
• CAS No: 1001500-07-7
• MF: C₆H₇N₃S
• MW: 153.204879045486
• MDL: MFCD04969179
• CID: 1067482
• PubChem ID: 7017488
• Update Time: 2025-04-20

4-Isothiocyanato-1,3-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Isothiocyanato-1,3-dimethyl-1H-pyrazole
• 4-isothiocyanato-1-(2-(4-methoxyphenyl)ethyl)piperidine
• ACMC-20mesb
• AGN-PC-013P8K
• CTK0D3492
• Piperidine, 4-isothiocyanato-1-[2-(4-methoxyphenyl)ethyl]-
• AKOS B018704
• ART-CHEM-BB B018704
• 4-isothiocyanato-1,3-dimethylpyrazole
• 4-isothiocyanato-1,3-dimethyl-pyrazole
• 1H-pyrazole, 4-isothiocyanato-1,3-dimethyl-
• BBL016250
• MFCD04969179
• STK349502
• 1001500-07-7
• DTXSID401270361
• AKOS000309376
• ALBB-013276
• SCHEMBL1785238
• LS-04121

• MDL： MFCD04969179
• Inchi： 1S/C6H7N3S/c1-5-6(7-4-10)3-9(2)8-5/h3H,1-2H3
• InChI Key： PJWCLLSJNGWRRB-UHFFFAOYSA-N
• SMILES： S=C=NC1=CN(C)N=C1C

Computed Properties

• Exact Mass: 153.03606841g/mol
• Monoisotopic Mass: 153.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.3Ų

4-Isothiocyanato-1,3-dimethyl-1H-pyrazole Security Information

• HazardClass：IRRITANT